Cas no 27023-04-7 (Benzoic acid,3-hydroxy-2,5-dimethyl-, methyl ester)

• Product Name: Benzoic acid,3-hydroxy-2,5-dimethyl-, methyl ester
• CAS No: 27023-04-7
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 283675
• PubChem ID: 267649
• Update Time: 2025-04-19

Benzoic acid,3-hydroxy-2,5-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-hydroxy-2,5-dimethyl-, methyl ester
• METHYL 3-HYDROXY-2,5-DIMETHYLBENZOATE
• AC1L6ILS
• AC1Q5Z4R
• AG-J-03580
• AR-1J5151
• CTK4F8943
• Methyl-2,5-dimethyl-3-hydroxybenzoat
• NSC107186
• 27023-04-7
• NSC-107186
• DTXSID90296031

• Inchi： 1S/C10H12O3/c1-6-4-8(10(12)13-3)7(2)9(11)5-6/h4-5,11H,1-3H3
• InChI Key： BTWZKTPNDUBFKQ-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=CC(C(=O)OC)=C1C

Computed Properties

• Exact Mass: 180.07866
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters